Cas no 1797293-87-8 (3-ethyl-1-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea)

• Product Name: 3-ethyl-1-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea
• CAS No: 1797293-87-8
• MF: C₁₃H₁₉F₃N₄O
• MW: 304.311372995377
• CID: 5371674
• Update Time: 2025-06-13

3-ethyl-1-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-[2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]ethyl]urea
• 3-ethyl-1-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea

• Inchi： 1S/C13H19F3N4O/c1-2-17-12(21)18-7-8-20-10-6-4-3-5-9(10)11(19-20)13(14,15)16/h2-8H2,1H3,(H2,17,18,21)
• InChI Key： TVBQJSGRUPGUSE-UHFFFAOYSA-N
• SMILES： N(CC)C(NCCN1C2=C(CCCC2)C(C(F)(F)F)=N1)=O

Additional information on 3-ethyl-1-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea

Professional Introduction to Compound with CAS No. 1797293-87-8 and Product Name: 3-ethyl-1-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea

The compound with the CAS number 1797293-87-8 and the product name 3-ethyl-1-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a trifluoromethyl group and a tetrahydro-1H-indazol scaffold suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in drug design.

Recent studies in medicinal chemistry have highlighted the importance of fluorinated aromatic systems in the development of novel therapeutic agents. The trifluoromethyl substituent, in particular, is known for its ability to modulate metabolic stability and lipophilicity, making it a valuable component in drug molecules targeting various biological pathways. The tetrahydro-1H-indazol ring system is another key structural feature that contributes to the compound's pharmacological potential. This moiety is frequently found in bioactive molecules and has been implicated in interactions with a range of biological targets.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 3-ethyl-1-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea have opened up new avenues for exploring its pharmacological properties. The urea functional group within the molecule is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature is often exploited in drug design to enhance binding affinity and specificity. The ethyl side chain further extends the molecular framework, allowing for additional conformational flexibility and potential modulation of pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The combination of the trifluoromethyl, tetrahydro-1H-indazol, and urea moieties creates a multifaceted structure that could interact with multiple biological targets simultaneously. This polypharmacophoric nature is increasingly recognized as a strategy for developing drugs with broad therapeutic effects. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer metabolism, making it a promising candidate for further investigation.

Advances in spectroscopic techniques have enabled researchers to gain deeper insights into the structural and dynamic properties of this molecule. NMR spectroscopy has been particularly useful in elucidating the conformational preferences of the tetrahydro-1H-indazol ring system, while X-ray crystallography has provided detailed information about its molecular packing in solid-state forms. These structural insights are crucial for understanding how the compound interacts with biological targets at the atomic level.

The synthesis of 3-ethyl-1-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves strategic functional group transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the urea moiety and palladium-catalyzed cross-coupling reactions to construct the tetrahydro-1H-indazol core. These synthetic strategies not only demonstrate the versatility of current chemical tools but also pave the way for scalable production processes.

Evaluation of this compound's pharmacological profile has revealed several intriguing properties. In vitro assays have shown that it exhibits dose-dependent inhibition of enzymes such as kinases and cytochrome P450 monooxygenases. These enzymes are critical players in various metabolic pathways and are often targeted in drug development programs aimed at treating metabolic disorders and cancers. Additionally, preliminary toxicology studies suggest that this compound has an acceptable safety profile at therapeutic doses.

The potential applications of 3-ethyl-1-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea extend beyond oncology. Its structural features make it amenable to modifications that could tailor its activity toward other therapeutic areas, such as neurodegenerative diseases or infectious diseases. The flexibility provided by the ethyl side chain allows for further derivatization without compromising core pharmacophoric elements, offering a scaffold for structure-based drug design.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like 3-ethyl-1-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea will play an increasingly important role in drug discovery efforts. The integration of computational modeling with experimental data will be essential for optimizing its pharmacological properties and advancing it toward clinical development. Collaborative efforts between chemists, biologists, and clinicians will be necessary to translate these promising findings into tangible therapeutic benefits.

The journey from laboratory discovery to clinical application involves numerous challenges but also offers immense opportunities for innovation. The case of 1797293-87-8 underscores the importance of interdisciplinary research in modern pharmaceutical science. By leveraging advances in synthetic chemistry and biotechnology, researchers are paving the way for next-generation therapeutics that address unmet medical needs more effectively than ever before.